Cas no 18955-99-2 (5-Hepten-2-one, 6-methyl-5-phenyl-)

• Product name: 5-Hepten-2-one, 6-methyl-5-phenyl-
• CAS No: 18955-99-2
• MF: C₁₄H₁₈O
• MW: 202.292
• CID: 2786689
• PubChem ID: 582379

5-Hepten-2-one, 6-methyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-5-phenyl-5-hepten-2-one #
• IEVTVVBBIMSMHV-UHFFFAOYSA-N
• 18955-99-2
• 5-Hepten-2-one, 6-methyl-5-phenyl-
• DTXSID20342494
• 6-Methyl-5-phenyl-hept-5-en-2-one
• DTXCID80293574

• Inchi： InChI=1S/C14H18O/c1-11(2)14(10-9-12(3)15)13-7-5-4-6-8-13/h4-8H,9-10H2,1-3H3
• InChI Key： IEVTVVBBIMSMHV-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 202.135765193Da
• Monoisotopic Mass: 202.135765193Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1Ų